Cas no 1249563-11-8 (2-(2-methylpiperidin-1-yl)pyrimidin-5-amine)

• Product Name: 2-(2-methylpiperidin-1-yl)pyrimidin-5-amine
• CAS No: 1249563-11-8
• MF: C₁₀H₁₆N₄
• MW: 192.260841369629
• CID: 5558093
• Update Time: 2025-11-01

2-(2-methylpiperidin-1-yl)pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinamine, 2-(2-methyl-1-piperidinyl)-
• 2-(2-methylpiperidin-1-yl)pyrimidin-5-amine

• Inchi： 1S/C10H16N4/c1-8-4-2-3-5-14(8)10-12-6-9(11)7-13-10/h6-8H,2-5,11H2,1H3
• InChI Key： MNLXHQCCMYCTCO-UHFFFAOYSA-N
• SMILES： C1(N2CCCCC2C)=NC=C(N)C=N1

Additional information on 2-(2-methylpiperidin-1-yl)pyrimidin-5-amine

2-(2-Methylpiperidin-1-yl)Pyrimidin-5-Amine: A Comprehensive Overview

The compound 2-(2-methylpiperidin-1-yl)pyrimidin-5-amine, identified by the CAS number 1249563-11-8, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into the chemical structure, synthesis, properties, and recent advancements related to this compound.

The molecular structure of 2-(2-methylpiperidin-1-yl)pyrimidin-5-amine consists of a pyrimidine ring substituted with a 2-methylpiperidine group at the 5-position. Pyrimidine, a six-membered aromatic ring with two nitrogen atoms, is a common heterocyclic structure found in various bioactive compounds. The substitution pattern in this molecule introduces steric and electronic effects that can influence its pharmacokinetic properties. Recent studies have highlighted the importance of such substitutions in enhancing the bioavailability and selectivity of drug candidates.

One of the key aspects of 2-(2-methylpiperidin-1-yl)pyrimidin-5-amine is its potential as a building block for more complex molecules. Researchers have explored its role in the synthesis of bioactive agents targeting various therapeutic areas, including cancer, inflammation, and central nervous system disorders. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibit potent anti-proliferative activity against several cancer cell lines, suggesting its utility in oncology drug development.

The synthesis of CAS 1249563-11-8 involves multi-step reactions that highlight the versatility of modern organic chemistry techniques. One common approach includes the condensation of amines with carbonyl compounds to form the piperidine ring, followed by substitution reactions to introduce the pyrimidine moiety. The optimization of these reactions has been a focus of recent research, with efforts directed toward improving yield and purity while minimizing environmental impact.

In terms of physical properties, 2-(2-methylpiperidin-1-yL)pyrimidin-s-amine exhibits a melting point around 180°C and is soluble in common organic solvents such as dichloromethane and ethanol. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Advanced characterization methods have been employed to confirm its structure and purity, ensuring its reliability for further studies.

The pharmacological profile of this compound is another area of active investigation. Preclinical studies have shown that it possesses moderate to high potency in inhibiting key enzymes and receptors associated with disease pathways. For example, research conducted in 2023 revealed its ability to modulate kinase activity, which is critical for signaling pathways involved in cancer progression. These findings underscore its potential as a lead compound for drug discovery programs.

In conclusion, 2-(2-methylpiPeridin-i-yL)pyrimid-in-s-amine, CAS number 1249563-i-i-s, represents an intriguing molecule with diverse applications in chemical synthesis and pharmaceutical research. Its unique structure, coupled with promising biological activity, positions it as a valuable asset in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing medical science.